Cas no 17826-24-3 (5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid)

• Product Name: 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid
• CAS No: 17826-24-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD08246124
• CID: 122577
• PubChem ID: 16227125
• Update Time: 2025-06-08

5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 5-methoxy-2-methyl-1-propyl-
• 5-methoxy-2-methyl-1-propyl-1H-Indole-3-carboxylic acid
• 5-methoxy-2-methyl-1-propylindole-3-carboxylic acid
• 1-Propyl-2-methyl-3-carboxy-5-methoxyindol
• AC1Q2XUF
• AG-E-28460
• CTK4D6733
• EN300-24260
• KB-246343
• 5-Methoxy-2-methyl-1-propyl-1H-indol-3-carboxylic acid
• J-517677
• 17826-24-3
• CS-0241982
• AKOS009088168
• 1H-Indole-3-carboxylic acid, 5-methoxy-2-methyl-1-propyl-
• DTXSID50585377
• FT-0710290
• Z169993858
• DB-065217
• G57648
• 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid

• MDL： MFCD08246124
• Inchi： 1S/C14H17NO3/c1-4-7-15-9(2)13(14(16)17)11-8-10(18-3)5-6-12(11)15/h5-6,8H,4,7H2,1-3H3,(H,16,17)
• InChI Key： GTRKZYWTBFQHCT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C(=O)O)=C(C)N2CCC

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 441.7°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.565
• PSA: 51.46

5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid

Introduction to 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid (CAS No. 17826-24-3)

5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid, identified by the CAS number 17826-24-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This indole derivative combines a methoxy group, a methyl group, and an isopropyl substituent on its indole core, which endows it with unique chemical properties and potential biological activities. The compound's molecular structure, characterized by a fused benzene ring system with nitrogen, makes it a promising candidate for further exploration in drug discovery and development.

The indole scaffold is a well-documented motif in natural products and pharmacologically active molecules. Its aromaticity and the presence of a nitrogen atom contribute to its versatility in forming hydrogen bonds and interacting with biological targets. In particular, the 5-methoxy group enhances the electron density on the indole ring, while the 2-methyl and 1-propyl substituents introduce steric hindrance and further modulate the compound's reactivity. These structural features make 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid a valuable intermediate in synthesizing more complex molecules with tailored biological properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. The structural motifs present in 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid align well with known pharmacophores found in active pharmaceutical ingredients (APIs). For instance, indole derivatives have been extensively studied for their roles in modulating neurotransmitter systems, particularly serotonin receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The presence of the 5-methoxy group suggests potential interactions with serotonin receptor subtypes, such as 5-HT1A and 5-HT2A, which are key targets for therapeutic intervention.

Moreover, the 1-propyl side chain adds an additional layer of complexity to the compound's interactions with biological targets. Propyl chains are known to influence both hydrophobicity and steric properties, which can be critical for binding affinity and selectivity. In drug design, optimizing these substituents is often crucial for achieving high efficacy while minimizing off-target effects. The combination of these structural elements in 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid positions it as a promising scaffold for developing novel therapeutics.

In vitro studies have begun to explore the potential pharmacological effects of 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammation and pain pathways. For example, indole derivatives have been shown to modulate cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis and play a role in inflammatory responses. The methoxy group in particular has been associated with anti-inflammatory properties in several natural indole compounds.

Additionally, the compound's interaction with microsomal enzymes has been investigated as part of its safety assessment. Metabolic stability is a critical factor in drug development, as rapid degradation can lead to reduced bioavailability and efficacy. Preliminary data indicate that 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid exhibits moderate stability under conditions simulating Phase I metabolism in humans. This suggests that it may have a reasonable half-life in vivo, provided that further optimization is conducted to enhance metabolic stability if necessary.

The synthesis of 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include functional group transformations such as methylation, propylation, and carboxylation at the 3-position of the indole ring. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve efficiency and scalability. These approaches align with current trends in synthetic organic chemistry aimed at reducing waste and enhancing sustainability.

The potential applications of 5-Methoxy-2-methyl-1-propyl-1H-indole-3-carboxylic Acid extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive building block for designing novel materials with specialized functions. For instance, indole derivatives have been explored in the development of organic semiconductors due to their conjugated π-systems, which facilitate charge transport. The methoxy group can also be used as an anchor point for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In conclusion,5-Methoxy-2-methyl-l-propyl-lH-indole-l-carboxylic Acid (CAS No. 17826-l 4-l) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of substituents on the indole core suggests multiple avenues for biological activity modulation, particularly involving serotonin receptor systems, inflammation pathways,and enzyme inhibition.* Further exploration through both computational modeling*and experimental validation*is warranted to fully elucidate its therapeutic promise.* As synthetic methodologies continue to evolve,the accessibility*of such complex molecules will increase,accelerating their integration into drug discovery pipelines.* The ongoing research into compounds like this underscore*the importance*of interdisciplinary collaboration between chemists,*biologists,*and pharmacologists*in unlocking new therapeutic possibilities.*